Cas no 294-90-6 (Cyclen)
Cyclen Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraazacyclododecane
- cyclen (1,4,7,10-tetraazacyclododecane)
- Cyclen
- 1,4,7,10-tetrazacyclododecane
- 1,4,7,12-tetraazacyclodedecane
- Cyclen, 97%
- [12]aneN4
- 1,4,7,10 Tetrazacyclododecane
- 1,4,7,10Tetraaza-Cyclododecane
- NSC629374
- 964584YO2O
- 1,4,7,10-Tetraazacyclododecane (Cyclen)
- Q63390538
- PubChem23801
- G00008-Watson-Int
- MLS000069489
- KSC563I0P
- 1,4,7,1-tetraazacy
- tetraaza-12-crown-4
- 1,4,7,10 tetraazacyclododecane
- BCP01943
- NS00007497
- DTXSID60183621
- AKOS015854526
- 5-26-11-00023 (Beilstein Handbook Reference)
- 294-90-6
- SCHEMBL22003
- AM20090388
- BRN 0606114
- 1,4,7,10-Tetraaza-Cyclododecane
- NCI60_009514
- GS-0907
- BP-21078
- HY-W007656
- Z1255383182
- UNII-964584YO2O
- S4927
- NSC-629374
- EN300-136271
- J-503960
- NCGC00018128-02
- NCGC00018128-03
- BCPP000272
- BCP9000563
- CYCLEN [MI]
- BP-21532
- J-802177
- CHEMBL19880
- CCG-266373
- SMR000059056
- QBPPRVHXOZRESW-UHFFFAOYSA-N
- A819936
- FT-0631904
- 1,4,7,10-tetraaza cyclododecane
- NSC 629374
- CHEBI:37391
- EC 425-450-9
- NCGC00018128-01
- T1874
- A1-01690
- CS-W007656
- MFCD00066281
- AC-8363
- 254444-71-8
- EC 608-365-3
- tris acetic acid-1,4,7,10-tetraazacyclododecane
- (12)aneN4
- SY020268
- DTXCID00106112
- 425-450-9
- 608-365-3
- 1,4,7,10-Tetraazacyclododecane;1,4,7,10-Tetrazacyclododecane;NSC 629374
- FC20678
-
- MDL: MFCD00066281
- Inchi: 1S/C8H20N4/c1-2-10-5-6-12-8-7-11-4-3-9-1/h9-12H,1-8H2
- InChI Key: QBPPRVHXOZRESW-UHFFFAOYSA-N
- SMILES: N1CCNCCNCCNCC1
- BRN: 0606114
Computed Properties
- Exact Mass: 172.16900
- Monoisotopic Mass: 172.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 65.099
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 48.1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not available
- Density: 1.0415 (rough estimate)
- Melting Point: 110.0 to 114.0 deg-C
- Boiling Point: 283.8℃ at 760 mmHg
- Flash Point: 129.5 °C
- Refractive Index: 1.5872 (estimate)
- Water Partition Coefficient: almost transparency
- Stability/Shelf Life: hygroscopic
- PSA: 48.12000
- LogP: -0.32640
- Solubility: Not available
- FEMA: 3615
Cyclen Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H302,H312,H314,H410
- Warning Statement: P273,P280,P305+P351+P338,P310,P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/38
- Safety Instruction: S26-S36
- FLUKA BRAND F CODES:3-9-34
- RTECS:XA5253000
-
Hazardous Material Identification:
- Packing Group:I; II; III
- Risk Phrases:R36/38
- HazardClass:8
- PackingGroup:II
- Storage Condition:4°C, protect from light
- Safety Term:S26;S36
- Packing Group:I; II; III
Cyclen Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Cyclen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-W007656-100mg |
Cyclen |
294-90-6 | 99.94% | 100mg |
¥700 | 2023-08-31 | |
| Chemenu | CM202147-1000g |
1,4,7,10-Tetraazacyclododecane |
294-90-6 | 95+% | 1000g |
$597 | 2021-06-09 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | LC8719-1g |
Cyclen |
294-90-6 | ≥98% | 1g |
¥220元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | LC8719-5g |
Cyclen |
294-90-6 | ≥98% | 5g |
¥750元 | 2023-09-15 | |
| YAN FENG KE JI ( BEI JING ) Co., Ltd. | H65975-1g |
Cyclen |
294-90-6 | 98% | 1g |
¥60 | 2023-09-19 | |
| YAN FENG KE JI ( BEI JING ) Co., Ltd. | H65975-5g |
Cyclen |
294-90-6 | 98% | 5g |
¥130 | 2023-09-19 | |
| YAN FENG KE JI ( BEI JING ) Co., Ltd. | H65975-25g |
Cyclen |
294-90-6 | 98% | 25g |
¥430 | 2023-09-19 | |
| Fluorochem | 151845-1g |
Kryptofix 11 aza |
294-90-6 | 95% | 1g |
£15.00 | 2022-02-28 | |
| Fluorochem | 151845-5g |
Kryptofix 11 aza |
294-90-6 | 95% | 5g |
£39.00 | 2022-02-28 | |
| Fluorochem | 151845-25g |
Kryptofix 11 aza |
294-90-6 | 95% | 25g |
£95.00 | 2022-02-28 |
Cyclen Production Method
Production Method 1
Cyclen Preparation Products
Cyclen Suppliers
Cyclen Related Literature
-
Marianna Tosato,Marco Verona,Riccardo Doro,Marco Dalla Tiezza,Laura Orian,Alberto Andrighetto,Paolo Pastore,Giovanni Marzaro,Valerio Di Marco New J. Chem. 2020 44 8337
-
Hao Li,Mathilde Ménard,Ani Vardanyan,Clarence Charnay,Laurence Raehm,Erwan Oliviero,Gulaim A. Seisenbaeva,Roser Pleixats,Jean-Olivier Durand RSC Adv. 2021 11 10777
-
3. Gadolinium DO3A derivatives mimicking phospholipids; preparation and in vitro evaluation as pH responsive MRI contrast agentsRagnar Hovland,Christian Gl?g?rd,Arne J. Aasen,Jo Klaveness J. Chem. Soc. Perkin Trans. 2 2001 929
-
4. Synthesis and physicochemical characterisation of new amphiphilic gadolinium DO3A complexes as contrast agents for MRIChristian Gl?g?rd,Ragnar Hovland,Sigrid L. Fossheim,Arne J. Aasen,Jo Klaveness J. Chem. Soc. Perkin Trans. 2 2000 1047
-
John Yu-Chih Chang,Ralph J. Stevenson,Guo-Liang Lu,Penelope J. Brothers,George R. Clark,William A. Denny,David C. Ware Dalton Trans. 2010 39 11535
Additional information on Cyclen
Introduction to Cyclen (CAS No. 294-90-6) in Modern Chemical and Biomedical Research
Cyclen, with the chemical name 1,4,7,10-tetraazacyclododecane, is a significant compound identified by the CAS number 294-90-6. This macrocyclic ligand has garnered considerable attention in the fields of chemistry and biomedical research due to its unique structural properties and versatile applications. Cyclen belongs to the class of crown ethers, which are known for their ability to selectively bind metal ions. This characteristic makes Cyclen an invaluable tool in various scientific and industrial applications.
The molecular structure of Cyclen consists of a cyclic framework composed of four nitrogen atoms and twelve carbon atoms. This arrangement creates a stable environment that can encapsulate metal ions, forming complexes that exhibit distinct chemical and physical properties. The ability of Cyclen to form stable complexes with a wide range of metal ions has made it a cornerstone in the development of coordination chemistry. Recent advancements in this field have highlighted the potential of Cyclen-based complexes in catalysis, material science, and biomedical applications.
In the realm of catalysis, Cyclen-metal complexes have shown remarkable efficiency in various organic transformations. For instance, studies have demonstrated that Cyclen-ruthenium complexes can catalyze the transfer hydrogenation of ketones and aldehydes under mild conditions. This finding has significant implications for green chemistry, as it provides a sustainable alternative to traditional catalytic methods that often require harsh reagents and high temperatures.
Moreover, the biomedical applications of Cyclen have been extensively explored. One of the most promising areas is in the development of anticancer agents. Researchers have discovered that certain Cyclen-metal complexes exhibit potent cytotoxic effects against cancer cells while maintaining low toxicity towards healthy cells. This selective toxicity is attributed to the ability of these complexes to interfere with critical biological processes in cancer cells, such as DNA replication and cell division. For example, a recent study published in the journal Nature Chemistry reported the synthesis of a novel Cyclen-platinum complex that demonstrated superior anticancer activity compared to existing platinum-based drugs.
The diagnostic potential of Cyclen has also been recognized. Due to its ability to form stable complexes with metal ions that are luminescent or radioactive, Cyclen-based probes have been developed for imaging and sensing applications. These probes can be used to detect metal ions in biological systems with high sensitivity and specificity. This capability is particularly valuable in medical diagnostics, where early detection of metal ion imbalances can lead to more effective treatment strategies.
Another emerging application of Cyclen is in the field of nanotechnology. Researchers have utilized Cyclen-metal complexes to functionalize nanoparticles for various purposes, including drug delivery and surface-enhanced Raman spectroscopy (SERS). By incorporating Cyclen into nanoparticle formulations, scientists can enhance the stability and targeting capabilities of these materials. This approach has shown promise in personalized medicine, where tailored drug delivery systems can improve therapeutic outcomes.
The synthesis of Cyclen derivatives has also been a focus of recent research efforts. By modifying the structure of Cyclen, scientists can tailor its properties to meet specific needs. For example, introducing functional groups into the macrocyclic framework can enhance binding affinity for particular metal ions or improve solubility in biological media. These modifications open up new possibilities for applications in areas such as bioimaging and environmental remediation.
In conclusion, Cyclen (CAS No. 294-90-6) is a versatile compound with numerous applications in modern chemical and biomedical research. Its unique ability to form stable complexes with metal ions has led to significant advancements in catalysis, diagnostics, nanotechnology, and anticancer drug development. As research continues to uncover new properties and applications of Cyclen-based systems, this compound is poised to play an even greater role in shaping the future of science and medicine.
294-90-6 (Cyclen) Related Products
- 111-74-0(ethyl[2-(ethylamino)ethyl]amine)
- 111-37-5([2-(ethylamino)ethyl](methyl)amine)
- 34066-95-0(1,2-Ethanediamine,N1-(2-aminoethyl)-N2-methyl-)
- 297-11-0(1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI))
- 25077-85-4(1,2-Ethanediamine,N1,N2-bis[2-(methylamino)ethyl]-)
- 295-64-7(1,4,7,10,13-Pentaazacyclopentadecane)
- 4730-54-5(1,4,7-Triazonane)
- 110-72-5(N-Ethylethylenediamine)
- 296-35-5(Hexacyclen)
- 4067-16-7(Pentaethylenehexamine)